Cas no 941486-71-1 (1-{4-3-(2,3-dihydro-1H-indole-1-carbonyl)benzenesulfonylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-3-(2,3-dihydro-1H-indole-1-carbonyl)benzenesulfonylpiperazin-1-yl}ethan-1-one
• CAS No: 941486-71-1
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 5429054
• Update Time: 2025-07-16

1-{4-3-(2,3-dihydro-1H-indole-1-carbonyl)benzenesulfonylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(2,3-dihydroindole-1-carbonyl)phenyl]sulfonylpiperazin-1-yl]ethanone
• 1-{4-3-(2,3-dihydro-1H-indole-1-carbonyl)benzenesulfonylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C21H23N3O4S/c1-16(25)22-11-13-23(14-12-22)29(27,28)19-7-4-6-18(15-19)21(26)24-10-9-17-5-2-3-8-20(17)24/h2-8,15H,9-14H2,1H3
• InChI Key： DILVUFFZKUJXMG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=CC=CC(C(N3C4=C(C=CC=C4)CC3)=O)=C2)(=O)=O)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-{4-3-(2,3-dihydro-1H-indole-1-carbonyl)benzenesulfonylpiperazin-1-yl}ethan-1-one

Compound CAS No. 941486-71-1: 1-{4-[3-(2,3-Dihydro-1H-indole-1-carbonyl)benzenesulfonyl]piperazin-1-yl}ethanone

The compound with CAS No. 941486-71-1, known as 1-{4-[3-(2,3-Dihydro-1H-indole-1-carbonyl)benzenesulfonyl]piperazin-1-yl}ethanone, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring, a benzenesulfonyl group, and a 2,3-dihydroindole moiety. The combination of these functional groups makes it a versatile compound with applications in drug design and material science.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the piperazine ring, a common structural motif in many drugs, suggests potential bioavailability and pharmacokinetic properties that could be advantageous in drug delivery systems. Additionally, the benzenesulfonyl group is known for its stability and ability to act as a protecting group in organic synthesis, making this compound a valuable intermediate in the synthesis of more complex molecules.

The 2,3-dihydroindole moiety within this compound adds another layer of complexity and functionality. This group is often associated with antioxidant properties and has been studied for its potential role in protecting cells from oxidative stress. Recent research has explored the use of such compounds in combating neurodegenerative diseases, where oxidative stress plays a significant role.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the benzenesulfonyl group via sulfonation reactions and the subsequent coupling with the piperazine ring. The incorporation of the 2,3-dihydroindole moiety requires careful control over reaction conditions to ensure optimal yields and purity.

The structural complexity of this compound also makes it an interesting candidate for studying supramolecular chemistry. The various functional groups can potentially form hydrogen bonds or other non-covalent interactions, leading to the formation of ordered assemblies or self-assembled structures. Such properties are highly desirable in materials science for applications ranging from sensors to drug delivery systems.

In conclusion, CAS No. 941486-71-1 represents a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full range of properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex organic systems.